tert-Butyl N-{4-[(1E)-1-(hydroxyimino)ethyl]phenyl}carbamate
Overview
Description
“tert-Butyl N-{4-[(1E)-1-(hydroxyimino)ethyl]phenyl}carbamate” is a chemical compound . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular formula of “tert-Butyl N-{4-[(1E)-1-(hydroxyimino)ethyl]phenyl}carbamate” is C13H18N2O3 . Its molecular weight is 250.29 .Scientific Research Applications
- tert-Butyl N-{4-[(1E)-1-(hydroxyimino)ethyl]phenyl}carbamate exhibits potential as an anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to understand its precise mechanisms and evaluate its efficacy against specific cancer types .
- The compound has shown anti-inflammatory activity in preclinical studies. It may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes. Researchers are exploring its potential for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease .
- tert-Butyl N-{4-[(1E)-1-(hydroxyimino)ethyl]phenyl}carbamate has been investigated for its neuroprotective properties. It may help protect neurons from oxidative stress, inflammation, and excitotoxicity. These findings suggest its potential application in neurodegenerative disorders like Alzheimer’s and Parkinson’s disease .
- The compound exhibits antioxidant properties, scavenging free radicals and reducing oxidative damage. Researchers are exploring its use in preventing age-related diseases and oxidative stress-related conditions .
- tert-Butyl N-{4-[(1E)-1-(hydroxyimino)ethyl]phenyl}carbamate has been studied as a potential insecticide. Its mode of action involves disrupting insect nervous systems, making it a candidate for pest control in agriculture and public health .
- Scientists are interested in understanding the compound’s interactions with biological targets. Its unique structure and reactivity make it valuable for chemical biology studies. Additionally, medicinal chemists explore its modification to design novel derivatives with improved properties .
Anticancer Research
Anti-inflammatory Properties
Neuroprotective Effects
Antioxidant Activity
Insecticidal Applications
Chemical Biology and Medicinal Chemistry
properties
IUPAC Name |
tert-butyl N-[4-[(E)-N-hydroxy-C-methylcarbonimidoyl]phenyl]carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-9(15-17)10-5-7-11(8-6-10)14-12(16)18-13(2,3)4/h5-8,17H,1-4H3,(H,14,16)/b15-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBPJMJLZDVSKSD-OQLLNIDSSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C1=CC=C(C=C1)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/C1=CC=C(C=C1)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.